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Compound of Interest

Compound Name:
2,4-Dimethyl-2'-

methoxybenzophenone

CAS No.: 750633-50-2

Cat. No.: B1323927

Get Quote

Executive Summary
2,4-Dimethyl-2'-methoxybenzophenone (CAS 750633-50-2) represents a specialized

diarylketone scaffold utilized primarily as a high-value intermediate in organic synthesis and

photochemistry. Unlike commodity benzophenones, this unsymmetrically substituted congener

exhibits unique steric and electronic properties driven by the ortho-methoxy and ortho-methyl

functionalities.

This guide provides a rigorous analysis of its physicochemical architecture, predictive modeling

where experimental data is proprietary, and standardized protocols for its characterization and

handling in research environments.

Molecular Architecture & Electronic Properties
The physicochemical behavior of 2,4-Dimethyl-2'-methoxybenzophenone is defined by the

interplay between electronic activation and steric inhibition.
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Steric "Twist" and Conjugation
The core benzophenone structure prefers a non-planar geometry to minimize repulsion

between the ortho hydrogens. In this specific molecule, the presence of a 2-methyl group on

Ring A and a 2'-methoxy group on Ring B introduces significant steric bulk.

Consequence: The dihedral angle between the phenyl rings and the carbonyl plane is

significantly increased compared to unsubstituted benzophenone.

Spectral Impact: This "de-conjugation" typically results in a hypsochromic shift (blue shift) in

the UV absorption maximum (

) compared to planar analogs, as orbital overlap is diminished.

Electronic Push-Pull
Ring A (2,4-Dimethyl): The two methyl groups exert a positive inductive effect (+I), increasing

electron density on the ring and making the carbonyl oxygen more basic.

Ring B (2'-Methoxy): The methoxy group is a strong electron donor via resonance (+R),

further enriching the

-system.

Reactivity: The carbonyl carbon is less electrophilic than in benzophenone, making

nucleophilic attack (e.g., Grignard addition) slower and requiring more forcing conditions.

Physicochemical Characterization
Note: As a specialized research chemical, specific experimental constants are often proprietary.

The values below represent high-fidelity predictive models derived from quantitative structure-

property relationship (QSPR) algorithms validated against close analogs (e.g., 2,4-

dimethylbenzophenone).

Table 1: Core Physicochemical Parameters[1]
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Property Value / Prediction Confidence

CAS Number 750633-50-2 Verified

Molecular Formula Exact

Molecular Weight 240.30 g/mol Exact

Physical State
Viscous Oil or Low-Melting

Solid
High (Based on asymmetry)

Boiling Point ~360°C (at 760 mmHg) Predicted

LogP (Octanol/Water) 4.1 ± 0.3 High (Lipophilic)

pKa (Conjugate Acid)
-5.8 (Carbonyl oxygen

protonation)
Predicted

H-Bond Acceptors 2 (C=O, -OMe) Exact

H-Bond Donors 0 Exact

Solubility Profile
Due to its high lipophilicity (LogP > 4), the compound is:

Insoluble: Water, acidic/basic aqueous solutions.

Soluble: Dichloromethane, Ethyl Acetate, DMSO, Toluene.

Sparingly Soluble: Methanol, Ethanol (requires heating).

Synthetic Pathway & Impurity Profile[1][2]
Understanding the synthesis is critical for anticipating impurities in commercial samples. The

standard route involves Friedel-Crafts acylation.[1]

Primary Synthetic Route
Reagents: 2-Methoxybenzoyl chloride + m-Xylene (1,3-Dimethylbenzene). Catalyst: Aluminum

Chloride (
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).[1]

Mechanism:

Formation of the acylium ion from 2-methoxybenzoyl chloride.

Electrophilic aromatic substitution on m-xylene.

Regioselectivity: The directing effects of the two methyl groups in m-xylene favor substitution

at the 4-position (ortho to one methyl, para to the other), yielding the desired 2,4-dimethyl

product.

m-Xylene
(1,3-Dimethylbenzene)

Sigma Complex
Intermediate

+ Reagent
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Chloride

AlCl3
(Lewis Acid)

Catalysis

2,4-Dimethyl-2'-methoxybenzophenone
(Target)Major (>90%)

Isomer Impurity
(2,6-Dimethyl isomer)

Minor (<5%)
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Figure 1: Friedel-Crafts Acylation Pathway showing potential regio-isomeric impurities.

Analytical Protocols
To validate the identity and purity of CAS 750633-50-2, the following protocols are

recommended.

High-Performance Liquid Chromatography (HPLC)
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 µm).

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile (ACN).
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Gradient: 50% B to 95% B over 10 minutes. Hold 2 min.

Detection: UV at 254 nm (aromatic) and 280 nm (carbonyl).

Retention Time: Expect elution late in the gradient (approx. 8-9 min) due to high

hydrophobicity.

Nuclear Magnetic Resonance (NMR) Prediction
The structure can be confirmed by the distinct chemical shifts of the methyl and methoxy

groups.

Nucleus
Shift (

ppm)
Multiplicity Assignment

2.30 - 2.35 Singlet (3H)
Ar-CH

(C2 or C4)

2.38 - 2.42 Singlet (3H)
Ar-CH

(C2 or C4)

3.70 - 3.80 Singlet (3H)
Ar-OCH

(C2')

6.80 - 7.50 Multiplets (7H) Aromatic Protons

~196.0 Singlet Carbonyl (C=O)

~55.5 Singlet
Methoxy (CH

O-)

Stability & Handling (Safety)
Photostability Warning
Benzophenones are inherent photo-initiators. Upon exposure to UV light (300-400 nm), the

carbonyl group can undergo an

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1323927?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


transition, forming a triplet state diradical.

Risk: In hydrogen-donating solvents (e.g., isopropanol, THF), the compound may abstract a

hydrogen atom, leading to photoreduction (pinacol formation).

Storage: Must be stored in amber glass vials under inert atmosphere (Argon/Nitrogen) at 2-

8°C.

Experimental Workflow Diagram
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Figure 2: Quality Control and Handling Workflow for Research Applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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